Tert-butyl 4-[(3-methyl-6-oxopyridazin-1-yl)methyl]piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[(3-methyl-6-oxopyridazin-1-yl)methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C16H25N3O3/c1-12-5-6-14(20)19(17-12)11-13-7-9-18(10-8-13)15(21)22-16(2,3)4/h5-6,13H,7-11H2,1-4H3
• InChI Key: ITBPNMPLXFPESQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C=C1)CC2CCN(CC2)C(=O)OC(C)(C)C
• Molecular Formula: C16H25N3O3
• Molecular Weight: 307.39 g/mol

Description

Tert-butyl 4-[(3-methyl-6-oxopyridazin-1-yl)methyl]piperidine-1-carboxylate is a chemical compound that has gained attention in recent years due to its potential use in scientific research. This compound is a piperidine derivative that can be synthesized using a specific method. It has been found to have various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of tert-butyl 4-[(3-methyl-6-oxopyridazin-1-yl)methyl]piperidine-1-carboxylate is not fully understood. However, it has been found to act as a positive allosteric modulator of GPCRs. This means that it enhances the activity of GPCRs by binding to a site on the receptor that is distinct from the agonist binding site. This results in an increase in the signaling pathway activated by the receptor.
Biochemical and Physiological Effects:
Tert-butyl 4-[(3-methyl-6-oxopyridazin-1-yl)methyl]piperidine-1-carboxylate has been found to have various biochemical and physiological effects. It has been shown to enhance the activity of GPCRs such as the dopamine D2 receptor and the adenosine A2A receptor. This results in an increase in the release of neurotransmitters such as dopamine and adenosine, which are involved in various physiological processes such as motor control, cognition, and sleep regulation.

Advantages and Limitations for Lab Experiments

The advantages of using tert-butyl 4-[(3-methyl-6-oxopyridazin-1-yl)methyl]piperidine-1-carboxylate in lab experiments include its high potency, selectivity, and low toxicity. It has also been found to be stable under various conditions, making it suitable for use in different assays. However, one limitation of using this compound is its cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for research on tert-butyl 4-[(3-methyl-6-oxopyridazin-1-yl)methyl]piperidine-1-carboxylate. One area of interest is the study of its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is the investigation of its role in the regulation of sleep and wakefulness. Additionally, further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods to reduce the cost of production.

Synthesis Methods

The synthesis of tert-butyl 4-[(3-methyl-6-oxopyridazin-1-yl)methyl]piperidine-1-carboxylate involves the reaction of 3-methyl-6-oxo-1,2,3,6-tetrahydropyridazine with tert-butyl 4-aminopiperidine-1-carboxylate in the presence of a catalyst. The reaction takes place under mild conditions and yields the desired compound in good yield. This method has been optimized to improve the efficiency of the reaction and reduce the cost of production.

Scientific Research Applications

Tert-butyl 4-[(3-methyl-6-oxopyridazin-1-yl)methyl]piperidine-1-carboxylate has been found to have various scientific research applications. It has been used as a ligand for the study of G protein-coupled receptors (GPCRs). GPCRs are important targets for drug discovery as they are involved in various physiological processes. Tert-butyl 4-[(3-methyl-6-oxopyridazin-1-yl)methyl]piperidine-1-carboxylate has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.